Cas no 1648426-53-2 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide
• CAS No: 1648426-53-2
• MF: C₂₇H₂₁N₃O₃S
• MW: 467.538944959641
• CID: 6432012
• PubChem ID: 124628971
• Update Time: 2025-06-10

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS034645296
• Z875428886
• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide
• 1648426-53-2
• EN300-7505494

• Inchi： 1S/C27H21N3O3S/c1-2-22(31)28-17-18-13-15-21(16-14-18)26(33)30-27-29-23(19-9-5-3-6-10-19)25(34-27)24(32)20-11-7-4-8-12-20/h2-16H,1,17H2,(H,28,31)(H,29,30,33)
• InChI Key： ICPYILXBHWMFTD-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)CNC(C=C)=O)=O)=NC(C2C=CC=CC=2)=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 467.13036271g/mol
• Monoisotopic Mass: 467.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 116Ų

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide

Recent Advances in the Study of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide (CAS: 1648426-53-2)

In recent years, the compound N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide (CAS: 1648426-53-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole-based derivative has shown promising potential as a therapeutic agent, particularly in the context of targeted drug delivery and enzyme inhibition. The unique structural features of this compound, including the benzoyl and phenyl groups on the thiazole ring and the acrylamide moiety, contribute to its bioactivity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's interactions with biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide exhibits high affinity for specific protein kinases involved in inflammatory pathways. The study utilized X-ray crystallography and molecular docking simulations to reveal the binding modes and key interactions, providing a foundation for further optimization of this scaffold.

Another significant development involves the application of this compound in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role as a potent inhibitor of histone deacetylases (HDACs), enzymes that play a critical role in epigenetic regulation and cancer progression. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines, with N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide showing notable selectivity and efficacy.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. A recent preprint on ChemRxiv (2024) described its use as a photoaffinity probe for labeling and identifying protein targets in live cells. The acrylamide group enables covalent binding upon UV irradiation, making it a valuable tool for studying protein-ligand interactions in complex biological systems.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to facilitate its transition from bench to bedside. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[(prop-2-enamido)methyl]benzamide represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse applications, from kinase inhibition to epigenetic modulation, underscore its potential as a lead compound for developing novel therapeutics. Future studies will likely explore its utility in combination therapies and its efficacy in preclinical models, paving the way for clinical translation.